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Compound of Interest

Compound Name: Tetrahydrofurfurylamine

Cat. No.: B043090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and

disposal of Tetrahydrofurfurylamine (THFA). The information compiled herein is intended for

professionals in research and development who utilize this compound in laboratory and

manufacturing settings. Adherence to these safety protocols is critical to mitigate risks and

ensure a safe working environment.

Chemical Identification and Properties
Tetrahydrofurfurylamine is a versatile amine compound used as an intermediate in the

synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[1] It is a colorless to light

yellow liquid and is classified as a flammable liquid.[2][3]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of

Tetrahydrofurfurylamine.
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Property Value Source(s)

Molecular Formula C₅H₁₁NO [1][4][5]

Molecular Weight 101.15 g/mol [1][4][5]

CAS Number 4795-29-3 [1][5]

Appearance Colorless to light yellow liquid [1][2]

Boiling Point 153-154 °C @ 744 mmHg [5][6]

55 °C @ 18 mmHg [7]

Density 0.98 g/mL at 25 °C [5][6][7]

Flash Point 43 °C (109.4 °F) - closed cup [5]

46 °C (114.8 °F) - closed cup [7]

Refractive Index n20/D 1.454 - 1.455 [5][6][7]

Storage Temperature
Room Temperature / 2-8°C

(Inert atmosphere)
[1][8]

Hazard Identification and Toxicology
Tetrahydrofurfurylamine is a hazardous chemical that poses several risks. Understanding

these hazards is the first step in safe handling.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation
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Source(s):[2][7][9][10]

Summary of Toxicological Data
Direct and specific LD50 and LC50 data for Tetrahydrofurfurylamine is not readily available in

the provided search results. The substance is described as being potentially toxic if inhaled or

absorbed through the skin.[9] One source notes it is "Poison by intraperitoneal route," though

quantitative data is not provided.[3]

For the structurally related compound Tetrahydrofuran (THF), the following acute toxicity data is

available and may serve as a cautious reference:

Route Species Value Source(s)

Oral LD50 Rat 1650 mg/kg [1]

Inhalation LC50 Rat 21,000 ppm (3 hours) [11]

Dermal LD50 Rat >2000 mg/kg [1][12]

Note: This data is for Tetrahydrofuran, not Tetrahydrofurfurylamine. Professionals should

handle Tetrahydrofurfurylamine with the appropriate caution warranted by a substance that

causes skin, eye, and respiratory irritation.[2][9]

Handling and Storage Protocols
Proper handling and storage procedures are essential to prevent exposure and accidents.

Personal Protective Equipment (PPE)
A thorough risk assessment should precede the handling of Tetrahydrofurfurylamine to

ensure appropriate PPE selection.

Eye/Face Protection: Wear chemical safety goggles and a face shield.[9] Eye protection

must be tested and approved under government standards such as NIOSH (US) or EN 166

(EU).[3][10]

Skin Protection:
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Wear appropriate protective gloves (e.g., Butyl or natural rubber for short-term protection)

and inspect them before use.[9]

Use proper glove removal technique to avoid skin contact.

Wear a lab coat, long pants, and closed-toe shoes to minimize skin contact.[3]

Respiratory Protection: If working outside a fume hood, or if there is a risk of exceeding

exposure limits, a respiratory protection program that meets OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or European Standard EN 149 must be followed.[3] A positive

pressure self-contained breathing apparatus (SCBA) may be required in emergency

situations.[2]
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Personal Protective Equipment (PPE) Selection

Start: Task Involving
Tetrahydrofurfurylamine

Assess Task:
- Small scale transfer?

- Reaction setup?
- Potential for splash/aerosol?

Potential for Splash
or Aerosol?

Required:
Inspect Chemical-Resistant

Gloves Before Use
(e.g., Butyl, Viton)

Required:
- Lab Coat

- Long Pants
- Closed-Toe Shoes

Is work performed in a
Certified Fume Hood?

Required:
Chemical Safety Goggles

(EN166 / ANSI Z87.1)

  No

Required:
Face Shield in addition

to Goggles

  Yes

Standard ventilation sufficient.
No respirator required.

  Yes

Consult EHS:
Respirator (e.g., Type ABEK)

may be required.
Fit-testing is mandatory.

  No

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for Tetrahydrofurfurylamine.
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Safe Handling Practices
Work in a well-ventilated area, preferably in a chemical fume hood.[3][10]

Avoid contact with skin, eyes, and clothing.[9]

Avoid inhalation of vapor or mist.[9]

Keep away from heat, sparks, open flames, and other ignition sources.[3][9]

Use explosion-proof electrical, ventilating, and lighting equipment.[9][10]

Ground and bond containers when transferring material to prevent static discharge.[3][9]

Use only non-sparking tools.[3][9]

Wash hands thoroughly after handling and before breaks.[9]

Storage Conditions
Store in a cool, dry, well-ventilated area away from incompatible substances.[3]

Keep containers tightly closed and sealed until ready for use.[3][9] Containers that have

been opened must be carefully resealed and kept upright to prevent leakage.[9]

Store in a flammables-area.[3]

This material is hygroscopic and air-sensitive; consider storing under an inert atmosphere.

[10]

Incompatible Materials: Acids, strong oxidizing agents, acid anhydrides, acid chlorides, and

carbon dioxide.[10]

Emergency Procedures
First Aid Measures
Immediate medical attention is required for all routes of exposure.[3]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, also

under the eyelids.[3][10] Remove contact lenses if present and easy to do.[10] Seek

immediate medical attention.[3]

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing and shoes.[3] Seek immediate medical attention.[3]

Inhalation: Move the victim to fresh air.[3] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration but DO NOT use mouth-to-mouth resuscitation.[3] Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[3] If the victim is conscious and alert, give 2-4 cupfuls of

milk or water.[3] Never give anything by mouth to an unconscious person.[3] Seek immediate

medical attention.[3]

Spill Response Protocol
Isolate the spill or leak area immediately. For a large spill, consider an initial downwind

evacuation of at least 300 meters (1000 feet).[2][11]

Experimental Protocol for Spill Cleanup:

Assess the Spill: Determine the size and nature of the spill. If the spill is large (>1 L),

involves a fire, or you are not trained to handle it, evacuate the area and call emergency

services (911) and your institution's Environmental Health & Safety (EH&S) department.

Ensure Safety:

Eliminate all ignition sources (no smoking, flares, sparks, or flames).[2][11]

Ensure adequate ventilation.[9]

Don the appropriate PPE as described in Section 3.1.

Containment:

For liquid spills, create a dike around the spill using inert absorbent material such as dry

sand, earth, vermiculite, or spill pillows.[3][11]
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Prevent the spill from entering waterways, sewers, or confined areas.[2][11]

Absorption and Collection:

Apply absorbent material, working from the outside of the spill inward.

Use clean, non-sparking tools to collect the absorbed material.[2][11]

Disposal:

Place the collected waste into a suitable, labeled chemical waste container.[3]

Dispose of the waste through an approved waste disposal plant, following all local, state,

and federal regulations.[9]

Decontamination:

Clean the spill area thoroughly with an appropriate solvent or detergent and water.

Dispose of all contaminated cleaning materials as hazardous waste.
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Spill Detected

Assess Spill Size & Risk

> 1 Liter or Unmanageable

Large

< 1 Liter & Manageable

Small

Evacuate Area
Alert Others

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Call 911 and EH&S

Report Incident

Isolate Spill & Eliminate
Ignition Sources

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
with Non-Sparking Tools

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area
& Equipment

Click to download full resolution via product page

Caption: Emergency Response Workflow for a Tetrahydrofurfurylamine Spill.
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Fire Fighting and Disposal
Fire Fighting Measures

Suitable Extinguishing Media: For small fires, use dry chemical, CO₂, water spray, or alcohol-

resistant foam.[2][3] For large fires, use water spray, fog, or alcohol-resistant foam.[2][3]

Unsuitable Extinguishing Media: Do not use a solid water stream ("water jet") as it may

scatter and spread the fire.[9]

Specific Hazards: The substance is a flammable liquid.[2] Vapors are heavier than air and

may travel to a source of ignition and flash back.[2][3] Containers may explode when heated.

[2][3]

Protective Equipment: Firefighters should wear a positive pressure self-contained breathing

apparatus (SCBA) and full protective gear.[2][9]

Waste Disposal
Waste from this product is classified as hazardous.

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.

Do not let the product enter drains.[9]

Contaminated packaging and empty containers may retain product residue and can be

dangerous. They should be disposed of in the same manner as the product itself.[3]

Transportation Information
Tetrahydrofurfurylamine is regulated for transport.
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Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT (US) UN2943
Tetrahydrofurfury

lamine
3 III

IMDG UN2943

TETRAHYDROF

URFURYLAMIN

E

3 III

IATA UN2943

TETRAHYDROF

URFURYLAMIN

E

3 III

Source(s):[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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